![molecular formula C10H17ClN2O2 B2618187 8-Azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one hydrochloride CAS No. 1881288-16-9](/img/structure/B2618187.png)
8-Azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“8-Azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one hydrochloride” is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
The synthesis of “8-Azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one hydrochloride” involves several steps. N-Boc-protected 8-azaspiro[bicyclo[3.2.1]octane-3,2’-oxirane] reacts with primary aliphatic amines through the opening of the epoxide ring to form the corresponding amino alcohols. These are then converted into N-chloroacetyl derivatives. These derivatives undergo cyclization to form N-Boc-protected 4’-alkyl-8-azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-ones by the action of sodium hydride in DMF. Subsequent treatment with hydrogen chloride in ethyl acetate affords 8-azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one hydrochlorides .Molecular Structure Analysis
The molecular structure of “8-Azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one hydrochloride” is complex, with a bicyclic structure and a morpholine ring. The InChI code for this compound is1S/C10H16N2O2.ClH/c13-9-5-14-10(6-11-9)3-7-1-2-8(4-10)12-7;/h7-8,12H,1-6H2,(H,11,13);1H
.
Scientific Research Applications
Synthesis and Derivative Formation
A study by Mandzhulo et al. (2016) described the synthesis of N-Boc-protected 4′-alkyl-8-azaspiro derivatives, including 8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one hydrochlorides. This research highlights the chemical processes involved in creating derivatives of 8-azaspiro compounds through ring-opening reactions and subsequent cyclization (Mandzhulo, Mel’nichuk, Fetyukhin, & Vovk, 2016).
Application in Drug Discovery
Venkatesan et al. (2010) explored the use of 8-azaspiro compounds in drug discovery, specifically for their activity in inhibiting phosphatidylinositol-3-kinase (PI3K)/mammalian target of rapamycin (mTOR). This study underscores the potential of these compounds in therapeutic contexts, particularly as dual PI3K/mTOR inhibitors (Venkatesan et al., 2010).
Diversity-Oriented Synthesis
Wipf et al. (2004) demonstrated the diversity-oriented synthesis of azaspirocycles, including 8-azaspiro compounds. Their work provided rapid access to novel building blocks for drug discovery, illustrating the versatility and potential of these compounds in creating various medicinal chemistry scaffolds (Wipf, Stephenson, & Walczak, 2004).
Synthesis and Molecular Structure Analysis
Manjunath et al. (2011) focused on the synthesis and structural analysis of a specific 8-azaspiro compound. Their research provided insights into the molecular structure, including crystallographic and X-ray diffraction studies, which are crucial for understanding the chemical and physical properties of these compounds (Manjunath et al., 2011).
Novel Derivatives and Biological Activities
Kavitha et al. (2009) investigated novel derivatives of spirohydantoin, which include 8-azaspiro compounds. Their research focused on the anticancer properties of these compounds, demonstrating their potential in cancer therapy (Kavitha et al., 2009).
Mechanism of Action
The azaspiro[bicyclo[3.2.1]octane] scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . Therefore, it’s possible that “8-Azaspiro[bicyclo[3.2.1]octane-3,2’-morpholin]-5’-one hydrochloride” might interact with biological targets in a similar manner as other tropane alkaloids, but this is purely speculative without specific research data.
properties
IUPAC Name |
spiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2.ClH/c13-9-5-14-10(6-11-9)3-7-1-2-8(4-10)12-7;/h7-8,12H,1-6H2,(H,11,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVDFFEBGIHIXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC3(CC1N2)CNC(=O)CO3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.